Cas no 1239845-85-2 (4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine)

• Product Name: 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine
• CAS No: 1239845-85-2
• MF: C₁₂H₁₀ClFN₂
• MW: 236.672605037689
• CID: 5231397
• Update Time: 2025-06-09

4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine
• 4-Chloro-6-ethyl-2-(2-fluoro-phenyl)-pyrimidine
• SB60337

• Inchi： 1S/C12H10ClFN2/c1-2-8-7-11(13)16-12(15-8)9-5-3-4-6-10(9)14/h3-7H,2H2,1H3
• InChI Key： UYYGMCUJWBLJSB-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC)=NC(C2C=CC=CC=2F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8

Additional information on 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine

Introduction to 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine (CAS No. 1239845-85-2)

4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine (CAS No. 1239845-85-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This pyrimidine derivative is characterized by its unique chemical structure, which includes a chloro, ethyl, and fluorophenyl substituent. These functional groups contribute to its diverse biological activities and make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine can be represented as follows: C₁₃H₁₁ClFN₂. The presence of the chloro and fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The ethyl group further modulates the lipophilicity and solubility of the compound, making it suitable for various pharmaceutical applications.

In recent years, there has been a growing interest in the development of pyrimidine-based compounds for their potential therapeutic applications. Pyrimidines are known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine has been studied for its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. Research has shown that this compound can effectively inhibit viral replication by interfering with key viral enzymes and pathways.

Beyond its antiviral properties, 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine has also shown promise in cancer research. Studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in various types of cancer. These findings suggest that 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its direct biological activities, 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine has also been explored as a building block for the synthesis of more complex molecules. The presence of reactive functional groups such as the chloro and fluorine atoms allows for facile derivatization, enabling chemists to introduce additional functionalities that can enhance the compound's potency and selectivity. This versatility makes it an attractive starting material for combinatorial chemistry approaches in drug discovery.

The synthesis of 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the condensation of 4-chloroacetyl chloride with 2-fluoroaniline followed by cyclization with ethylamine. This method provides high yields and good purity, making it suitable for large-scale production. Advances in synthetic methodologies have also led to the development of more environmentally friendly processes, such as those utilizing microwave-assisted synthesis or catalytic systems.

The physicochemical properties of 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine, including its melting point, solubility, and stability, have been well-characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for pharmaceutical use. For instance, the lipophilicity of the compound can be fine-tuned by modifying the substituents on the pyrimidine ring, which can enhance its bioavailability and tissue distribution.

Clinical trials involving compounds derived from 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been promising, with several candidates showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this class of compounds to address unmet medical needs in areas such as viral infections and cancer.

In conclusion, 4-Chloro-6-ethyl-2-(2-fluorophenyl)pyrimidine (CAS No. 1239845-85-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, making it a valuable lead compound for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future developments in this exciting field.